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Compound of Interest

Compound Name:
Dimethyl cyclopropane-1,1-

dicarboxylate

Cat. No.: B1304618 Get Quote

Technical Support Center: Dimethyl
Cyclopropane-1,1-dicarboxylate
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of Dimethyl cyclopropane-1,1-
dicarboxylate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Dimethyl cyclopropane-1,1-
dicarboxylate?

A1: Dimethyl cyclopropane-1,1-dicarboxylate is classified as a substance that causes

serious eye irritation and may cause respiratory irritation.[1] It is also considered harmful to

aquatic life with long-lasting effects.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, it is mandatory to use chemical safety goggles or glasses, and protective

gloves.[1][3] In situations with inadequate ventilation, respiratory protection should be worn.[1]

Additionally, wearing suitable protective clothing and a face shield is recommended to prevent

skin and eye contact.[1][4]
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Q3: How should I properly store Dimethyl cyclopropane-1,1-dicarboxylate in the laboratory?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]

[4][5]

Q4: What materials are incompatible with Dimethyl cyclopropane-1,1-dicarboxylate?

A4: Avoid contact with acids, bases, reducing agents, and oxidizing agents as they are

incompatible with this compound.[4][5]

Q5: What should I do in case of accidental skin or eye contact?

A5: In case of eye contact, immediately flush the eyes with plenty of water for at least 15

minutes, removing contact lenses if present and easy to do, and seek medical attention.[1] For

skin contact, wash the affected area with plenty of soap and water and get medical advice if

irritation persists.[1]

Q6: What is the appropriate first aid response for inhalation or ingestion?

A6: If inhaled, move the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, provide artificial respiration and seek medical attention.[1][4] If ingested,

do NOT induce vomiting. Rinse the mouth with water and seek immediate medical advice.

Never give anything by mouth to an unconscious person.[1]

Q7: How should I handle a spill of Dimethyl cyclopropane-1,1-dicarboxylate?

A7: For small spills, use an inert absorbent material like sand or vermiculite, and then sweep it

into a suitable container for disposal.[5] For larger spills, dike the area to contain the spill and

absorb it with an appropriate material.[1] Ensure the area is well-ventilated during cleanup.[1]
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Property Value Source

Molecular Formula C7H10O4 [1]

Molecular Weight 158.15 g/mol [3]

Boiling Point 196-198 °C [3][6]

Density 1.147 g/mL at 25 °C [3][6]

Flash Point 95 °C (203 °F) - closed cup [3]

Refractive Index n20/D 1.441 [3][6]

Experimental Protocols
Protocol 1: Standard Handling and Use in an Experiment

Preparation:

Ensure a calibrated emergency eye wash station and safety shower are readily

accessible.[1]

Work within a certified chemical fume hood to ensure adequate ventilation.[1]

Don the required personal protective equipment: chemical safety goggles, compatible

gloves, and a lab coat. A face shield is recommended.[1]

Dispensing:

Carefully open the container, avoiding splashing.

Use a clean, dry pipette or syringe to transfer the required amount of the liquid.

Immediately and securely close the container after dispensing.[1]

Experimental Procedure:

Perform all manipulations within the fume hood.

Avoid breathing any fumes, mists, or vapors.[1]
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Prevent contact with skin and eyes.[1]

Post-Experiment:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Clean the work area and any contaminated equipment according to standard laboratory

procedures.

Dispose of waste in a designated, properly labeled hazardous waste container.

Protocol 2: Spill Response and Decontamination
Immediate Actions:

Alert personnel in the immediate area of the spill.

If the spill is large or in a poorly ventilated area, evacuate the vicinity.

If safe to do so, remove all sources of ignition.[7]

Containment and Cleanup:

For small spills, cover with an inert absorbent material (e.g., sand, silica gel, or universal

binder).[5]

Sweep up the absorbed material and place it in a sealed, labeled container for chemical

waste disposal.[5]

For larger spills, dike the area to prevent spreading. Use a pump or vacuum for recovery if

possible, followed by absorption of the remaining liquid.[1]

Decontamination:

Wash the spill area with soap and water.

Ventilate the area until fumes have dissipated.[1]

Personal Decontamination:
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If there was skin contact, wash the affected area thoroughly.

If clothing is contaminated, remove it immediately and wash it before reuse.[5]

Visual Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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